Cas no 1516112-70-1 (1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1516112-70-1
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6234261
• PubChem ID: 83743876
• Update Time: 2025-06-14

1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1896286
• [1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 1516112-70-1

• Inchi： 1S/C12H15BrFN/c1-11(2)6-12(11,7-15)9-5-8(13)3-4-10(9)14/h3-5H,6-7,15H2,1-2H3
• InChI Key： UFUOPKXEAPEKHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1(CN)CC1(C)C)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

Recent Advances in the Study of 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 1516112-70-1)

The compound 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 1516112-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine core and halogen-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine exhibits affinity for specific serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding mechanisms and conformational dynamics.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study highlighted the compound's ability to induce apoptosis via mitochondrial pathways, offering a novel approach to cancer therapy.

The synthetic pathways for 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine have also been optimized in recent years. A team of researchers from the University of Cambridge reported a high-yield, scalable synthesis method that minimizes byproducts and reduces environmental impact. This advancement is critical for facilitating large-scale production and further preclinical testing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Ongoing studies are employing advanced computational models and in vivo assays to address these issues. Additionally, regulatory considerations and safety profiles must be thoroughly evaluated before clinical trials can commence.

In conclusion, 1-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 1516112-70-1) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its dual potential in neurological and oncological applications, coupled with recent advancements in synthesis and characterization, underscores its significance. Future research will likely focus on optimizing its therapeutic efficacy and addressing remaining pharmacological challenges.